Cas no 1017464-05-9 (4-Methyl-2-(trifluoromethyl)pyrimidine)

4-Methyl-2-(trifluoromethyl)pyrimidine structure
1017464-05-9 structure
Product Name:4-Methyl-2-(trifluoromethyl)pyrimidine
CAS No:1017464-05-9
MF:C6H5F3N2
MW:162.112511396408
MDL:MFCD09881360
CID:1089380
Update Time:2025-04-20

4-Methyl-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-(trifluoromethyl)pyrimidine
    • AK139650
    • FCH875499
    • AX8221703
    • ST24043887
    • T191944
    • MDL： MFCD09881360
    • Inchi： 1S/C6H5F3N2/c1-4-2-3-10-5(11-4)6(7,8)9/h2-3H,1H3
    • InChI Key： JHOQVQSTUMAGNQ-UHFFFAOYSA-N
    • SMILES： FC(C1=NC=CC(C)=N1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 134
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Density: 1.290±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 102.1±40.0 ºC (760 Torr),
  • Flash Point: 15.6±27.3 ºC,
  • Solubility: Slightly soluble (4.5 g/l) (25 º C),

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4-Methyl-2-(trifluoromethyl)pyrimidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1017464-05-9)4-Methyl-2-(trifluoromethyl)pyrimidine
Order Number:A12300
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):203.0/701.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1017464-05-9)4-Methyl-2-(trifluoromethyl)pyrimidine
A12300
Purity:99%/99%
Quantity:1g/5g
Price ($):203.0/701.0
Email